Cas no 864858-74-2 ((2E)-N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 864858-74-2
• MF: C₁₇H₁₅N₃O₂S₂
• MW: 357.449900865555
• CID: 6603043
• PubChem ID: 5797233
• Update Time: 2025-06-23

(2E)-N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-3-(thiophen-2-yl)prop-2-enamide
• (E)-N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-3-(thiophen-2-yl)acrylamide
• 2-Propenamide, N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-3-(2-thienyl)-
• (E)-N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-3-thiophen-2-ylprop-2-enamide
• F1298-0873
• 864858-74-2
• SR-01000011356
• SR-01000011356-1
• AKOS025312610
• N-(6-Acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-3-(thiophen-2-yl)acrylamide
• (2E)-N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-3-(thiophen-2-yl)prop-2-enamide

• Inchi： 1S/C17H15N3O2S2/c1-11(21)20-7-6-13-14(9-18)17(24-15(13)10-20)19-16(22)5-4-12-3-2-8-23-12/h2-5,8H,6-7,10H2,1H3,(H,19,22)
• InChI Key： ACIHWGJHOCKZGS-UHFFFAOYSA-N
• SMILES： C(NC1SC2=C(C=1C#N)CCN(C(C)=O)C2)(=O)C=CC1SC=CC=1

Computed Properties

• Exact Mass: 357.06056908g/mol
• Monoisotopic Mass: 357.06056908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 683.0±55.0 °C(Predicted)
• pka: 11.82±0.20(Predicted)

Additional information on (2E)-N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-3-(thiophen-2-yl)prop-2-enamide

Introduction to Compound with CAS No. 864858-74-2 and Its Applications in Chemical Biology

The compound with the CAS number 864858-74-2 is a fascinating molecule that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. The product name, (2E)-N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-3-(thiophen-2-yl)prop-2-enamide, provides a detailed insight into its chemical composition and suggests a possible role as a bioactive agent. This introduction aims to explore the compound's structure, synthesis, biological significance, and recent applications in research.

The molecular structure of this compound is characterized by a conjugated system involving a thieno[2,3-c]pyridine core and a thiophene moiety. The presence of functional groups such as an acetyl group, a cyano group, and an amide moiety further enhances its potential reactivity and biological interactions. The thieno[2,3-c]pyridine scaffold is particularly interesting as it has been reported to exhibit various biological activities, including anti-inflammatory, anti-microbial, and anti-cancer properties.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The key steps include the formation of the thieno[2,3-c]pyridine core through cyclization reactions, followed by functionalization with the acetyl group and the cyano group. The introduction of the thiophene moiety and the amide group is achieved through condensation reactions, which are critical for achieving the desired molecular architecture.

Recent studies have highlighted the biological significance of this compound. Researchers have been exploring its potential as a lead compound in drug discovery due to its ability to interact with various biological targets. For instance, the thieno[2,3-c]pyridine core has been shown to bind to enzymes and receptors involved in inflammatory pathways, making it a promising candidate for developing anti-inflammatory drugs.

Moreover, the compound's amide group has been found to enhance its solubility and bioavailability, which are crucial factors for drug development. This property makes it an attractive candidate for further optimization into a therapeutic agent. In vitro studies have demonstrated that this compound can modulate the activity of key enzymes involved in cancer progression, suggesting its potential as an anti-cancer drug.

One of the most exciting applications of this compound is in the field of chemical biology, where it serves as a tool for understanding complex biological processes. Researchers have used this compound to study the interactions between small molecules and biological targets at the molecular level. This information is crucial for designing more effective drugs that can target specific diseases with high precision.

The compound's unique structural features also make it a valuable scaffold for drug design. By modifying different parts of its structure, researchers can fine-tune its biological activity to target specific diseases or conditions. This flexibility makes it an ideal candidate for developing novel therapeutic agents.

In conclusion, the compound with CAS number 864858-74-2 and its product name (2E)-N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-3-(thiophen-2-yl)prop-2-enamide represents a significant advancement in chemical biology. Its unique structure, synthesis methods, and biological activities make it a promising candidate for drug discovery and further research. As our understanding of biological processes continues to grow, compounds like this one will play an increasingly important role in developing new treatments for various diseases.